Cas no 91189-06-9 (3-PYRROLIDINECARBOXAMIDE, N-ETHYL-5-OXO-1-(PHENYLMETHYL)-)

3-PYRROLIDINECARBOXAMIDE, N-ETHYL-5-OXO-1-(PHENYLMETHYL)- structure
91189-06-9 structure
Product Name:3-PYRROLIDINECARBOXAMIDE, N-ETHYL-5-OXO-1-(PHENYLMETHYL)-
CAS No:91189-06-9
MF:C14H18N2O2
MW:246.304923534393
CID:3300310
PubChem ID:13491793
Update Time:2025-04-21

3-PYRROLIDINECARBOXAMIDE, N-ETHYL-5-OXO-1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 3-PYRROLIDINECARBOXAMIDE, N-ETHYL-5-OXO-1-(PHENYLMETHYL)-
    • N-ethyl-5-oxo-1-(phenylmethyl)-3-pyrrolidinecarboxamide
    • DTXSID201206097
    • OCMQLNXULHLWBT-UHFFFAOYSA-N
    • N-ethyl-5-oxo-1-(phenylmethyl)- 3-pyrrolidinecarboxamide
    • 1-benzyl-N-ethyl-5-oxo-pyrrolidine-3-carboxamide
    • SCHEMBL9437343
    • DB-173077
    • 91189-06-9
    • Inchi: 1S/C14H18N2O2/c1-2-15-14(18)12-8-13(17)16(10-12)9-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,15,18)
    • InChI Key: OCMQLNXULHLWBT-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(=O)CC(C(NCC)=O)C1

Computed Properties

  • Exact Mass: 246.136827821Da
  • Monoisotopic Mass: 246.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.4Ų
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